Cas no 50516-00-2 (Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester)
50516-00-2 structure
Product Name:Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester
CAS No:50516-00-2
MF:C15H27ClO3
MW:290.826084375381
CID:364738
PubChem ID:12824068
Update Time:2025-04-19
Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester
- methyl 14-chloro-14-oxotetradecanoate
- 50516-00-2
- DTXSID50510765
- SCHEMBL7407458
-
- Inchi: 1S/C15H27ClO3/c1-19-15(18)13-11-9-7-5-3-2-4-6-8-10-12-14(16)17/h2-13H2,1H3
- InChI Key: LRTIOIAFWCGIIF-UHFFFAOYSA-N
- SMILES: ClC(CCCCCCCCCCCCC(=O)OC)=O
Computed Properties
- Exact Mass: 290.16501
- Monoisotopic Mass: 290.1648724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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